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Compound of Interest

Compound Name: Debrisoquin hydroiodide

Cat. No.: B2487326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety and handling procedures for Debrisoquin
hydroiodide. Adherence to these guidelines is crucial to ensure a safe laboratory environment

and maintain the integrity of the compound for research purposes.

Hazard Identification and Classification
Debrisoquin hydroiodide is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.

Skin Corrosion/Irritation (Category 2): Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory

irritation.

GHS Pictogram:

alt text

Signal Word: Warning

Hazard Statements:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Quantitative Data Summary
Data Point Value Source

Molecular Formula C₁₀H₁₄IN₃ [1]

Molecular Weight 303.14 g/mol [1]

Purity ≥98% [1]

Solubility in DMSO 175 mg/mL (577.29 mM) [2][3]

Solubility in H₂O 25 mg/mL (82.47 mM) [2]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
3.1. Engineering Controls:

Work with Debrisoquin hydroiodide in a well-ventilated area.

Use of a chemical fume hood is recommended for all procedures involving the handling of

the solid compound or concentrated solutions to avoid inhalation of dust or aerosols.

3.2. Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[4]

Eye Protection: Safety glasses with side-shields or goggles are mandatory to prevent eye

contact.[4]
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Skin and Body Protection: A laboratory coat should be worn. For procedures with a risk of

splashing, consider additional protective clothing.

Respiratory Protection: If working outside of a fume hood, a NIOSH-approved N95 dust

mask or higher is required.[4]

3.3. General Hygiene Practices:

Wash hands thoroughly after handling the compound.

Do not eat, drink, or smoke in the laboratory area where Debrisoquin hydroiodide is

handled.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

First Aid Measures
If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Storage and Disposal Procedures
5.1. Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage for the solid powder is at 4°C, protected from light.[1][2]

For stock solutions in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month,

protected from light.[2]
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5.2. Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Contaminated packaging should be disposed of in the same manner as the product.

Visualized Workflows and Protocols
6.1. General Handling Workflow
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(Fume Hood)

Weigh Debrisoquin Hydroiodide

Proceed to handling

Prepare Solution (if applicable)

Perform Experiment

Decontaminate Work Area
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Debrisoquin hydroiodide.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b2487326?utm_src=pdf-body-img
https://www.benchchem.com/product/b2487326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2487326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions

Cleanup Procedure

Final Steps

Spill Occurs

Alert others in the area

Evacuate the immediate area if necessary
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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